Cas no 1805467-45-1 (Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate
• CAS No: 1805467-45-1
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4803782
• Update Time: 2025-08-05

Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-6(15)3-5-4-13-7(10(11)12)8(14(16)17)9(5)19-2/h4,10H,3H2,1-2H3
• InChI Key： RPGNYEUXNFIXKO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)CC(=O)OC)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate

Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate (CAS No. 1805467-45-1): An Overview

Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate (CAS No. 1805467-45-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate is composed of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with an acetate ester moiety. These functional groups contribute to the compound's distinct physicochemical properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of the difluoromethyl group in Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate is particularly noteworthy, as it can significantly influence the compound's metabolic stability and binding affinity to target proteins.

In addition to its structural uniqueness, Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate has been explored for its potential as an intermediate in the synthesis of more complex molecules. The nitro group can be reduced to an amino group, which can then be further functionalized to create a wide range of derivatives with diverse biological activities.

One of the key areas of interest for this compound is its potential as a lead molecule in the development of anti-inflammatory drugs. In vitro studies have shown that Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, preliminary research has indicated that Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate may have antiviral properties. Studies have demonstrated its ability to inhibit the replication of certain viruses, including influenza and hepatitis C virus (HCV). This dual functionality—anti-inflammatory and antiviral—positions it as a versatile compound with broad therapeutic potential.

The synthesis of Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate involves several well-established chemical reactions. The starting material is typically a substituted pyridine derivative, which undergoes sequential transformations to introduce the difluoromethyl, methoxy, nitro, and acetate groups. These reactions are carefully optimized to ensure high yields and purity, making the compound readily available for further research and development.

In terms of safety and handling, it is important to note that while Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and all experiments should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant drugs.

In conclusion, Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-5-acetate (CAS No. 1805467-45-1) represents an exciting opportunity in the field of medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.